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Introduction
3,5-Dicaffeoylquinic acid (3,5-DCQA), also known as Isochlorogenic Acid A, is a prominent

member of the chlorogenic acid family, a class of polyphenolic compounds abundant in various

plant species, including coffee beans, artichokes, and sweet potatoes.[1] Its significant

antioxidant, anti-inflammatory, and other biological activities have made it a subject of intense

research in the fields of pharmacology, food science, and drug development.

The unambiguous identification and structural elucidation of 3,5-DCQA, particularly

distinguishing it from its numerous isomers (e.g., 1,5-DCQA, 3,4-DCQA, and 4,5-DCQA), is

paramount for accurate biological assessment and quality control. This technical guide

provides an in-depth analysis of the key mass spectrometry (MS) and nuclear magnetic

resonance (NMR) spectroscopic data essential for the definitive characterization of this

molecule. We will explore the causality behind experimental choices and present the data in a

framework that is both instructional and field-applicable for researchers and scientists.

Molecular Structure and Properties
3,5-Dicaffeoylquinic acid consists of a central quinic acid core esterified with two caffeic acid

moieties at the C3 and C5 positions.
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Molecular Formula: C₂₅H₂₄O₁₂

Average Mass: 516.455 Da

Monoisotopic Mass: 516.126776 Da

Caption: 2D structure of 3,5-Dicaffeoylquinic Acid.

Part 1: Mass Spectrometry (MS) Analysis
Electrospray ionization (ESI) coupled with tandem mass spectrometry (MS/MS or MSⁿ) is the

premier technique for analyzing caffeoylquinic acid derivatives. For these compounds, negative

ion mode ([M-H]⁻) is typically more informative, yielding consistent and structurally significant

fragmentation patterns that are crucial for isomer differentiation.[2]

Fragmentation Pathway and Diagnostic Ions
The analysis of 3,5-DCQA in negative ESI mode reveals a deprotonated molecular ion [M-H]⁻

at m/z 515. The subsequent fragmentation (MS²) of this ion is highly characteristic. The primary

fragmentation event is the neutral loss of a caffeoyl moiety (162 Da), resulting in a prominent

fragment ion at m/z 353, which corresponds to a caffeoylquinic acid anion.[3]

A key feature distinguishing 3,5-DCQA from other isomers, such as 4,5-DCQA, lies in the

subsequent MS³ fragmentation of the m/z 353 ion. For 3,5-DCQA, the MS³ spectrum is

dominated by a base peak at m/z 179 (caffeic acid anion), arising from the cleavage of the

remaining ester bond.[3] This contrasts with 4,5-DCQA, where the MS³ spectrum often shows a

base peak at m/z 191 (quinic acid anion) or m/z 173 (dehydrated quinic acid).[4]
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Caption: Key MSⁿ fragmentation pathway for 3,5-DCQA in negative ion mode.

Summary of Key Mass Fragments
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m/z (Negative Ion
Mode)

Formula Description Significance

515.12 [C₂₅H₂₃O₁₂]⁻
Deprotonated

molecular ion [M-H]⁻

Confirms molecular

weight.

353.09 [C₁₆H₁₇O₉]⁻
Loss of one caffeoyl

group (162 Da)

Primary MS²

fragment.

191.05 [C₇H₁₁O₆]⁻ Quinic acid anion

MS³ fragment, more

prominent in other

isomers.

179.03 [C₉H₇O₄]⁻ Caffeic acid anion
Diagnostic MS³ base

peak for 3,5-DCQA.[3]

173.04 [C₇H₉O₅]⁻
Dehydrated quinic

acid anion

MS³ fragment from

m/z 191.

161.02 [C₉H₅O₃]⁻
Decarboxylated

caffeic acid anion

Minor fragment from

m/z 179.

Experimental Protocol: LC-MS/MS Analysis
This generalized protocol is representative for the analysis of phenolic compounds from plant

extracts.

Sample Preparation (Solid-Liquid Extraction):

Rationale: To efficiently extract polar phenolic compounds from a complex plant matrix.

Methanol/water mixtures are effective at disrupting cell walls and solubilizing the target

analytes.[5]

Procedure:

1. Weigh approximately 1-2 g of dried, ground plant material.

2. Add 30 mL of 70-80% aqueous methanol containing 0.1% formic acid. The acid helps to

keep phenolic compounds in their protonated, more stable form.[6]
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3. Agitate the sample using an ultrasonic bath or orbital shaker for 15-30 minutes at a

controlled temperature (e.g., 25-35°C) to enhance extraction efficiency.[7]

4. Centrifuge the mixture (e.g., 8000 rpm for 20 min) to pellet solid debris.[6]

5. Collect the supernatant and filter through a 0.22 or 0.45 µm syringe filter into an HPLC

vial.

Liquid Chromatography (LC) Separation:

Rationale: To chromatographically separate 3,5-DCQA from its isomers and other matrix

components before MS detection. A C18 reversed-phase column is standard for

separating moderately polar compounds.

Column: C18 Reversed-Phase (e.g., Poroshell 120 EC-C18, 4.6 x 150 mm, 4 µm).[7]

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

Gradient: A typical gradient might run from ~10% B to 70% B over 30-40 minutes. The

specific gradient must be optimized to achieve baseline separation of the DCQA isomers.

Flow Rate: 0.5 - 0.8 mL/min.

Injection Volume: 5 - 10 µL.

Mass Spectrometry (MS) Detection:

Rationale: To generate and detect ions for mass analysis. ESI in negative mode is

preferred for its high sensitivity and informative fragmentation for this class of compounds.

Ionization Mode: Electrospray Ionization (ESI), Negative.

Scan Mode: Full scan mode (e.g., m/z 100-1000) to detect the parent ion, followed by

data-dependent MS² and MS³ scans on the most intense ions, specifically targeting m/z

515.1 and 353.1.
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Capillary Voltage: ~3500 V.

Collision Energy: A ramped collision energy (e.g., 10-40 eV) is often used to generate a

rich fragmentation spectrum.

Part 2: Nuclear Magnetic Resonance (NMR)
Spectroscopy Analysis
While MS provides crucial information on molecular weight and fragmentation, 1D and 2D NMR

spectroscopy is indispensable for the unambiguous structural confirmation of 3,5-DCQA, as it

provides direct evidence of the covalent bonding framework and the precise location of the

ester linkages.[8][9]

¹H NMR Spectral Data
The ¹H NMR spectrum of 3,5-DCQA is complex but highly informative. It can be divided into

three main regions:

Quinic Acid Protons: Resonating in the upfield region (~2.0-5.5 ppm). The signals for H-3

and H-5 are shifted significantly downfield due to the deshielding effect of the attached

caffeoyl ester groups.

Vinylic Protons: Two pairs of doublets (one pair for each caffeoyl group) appear between

~6.2 and ~7.6 ppm. Their large coupling constants (J ≈ 15.9 Hz) are characteristic of a trans

configuration.

Aromatic Protons: The protons on the two caffeoyl aromatic rings appear between ~6.7 and

~7.2 ppm, exhibiting characteristic splitting patterns for a 1,2,4-trisubstituted benzene ring.

Table of ¹H NMR Chemical Shifts (δ) and Coupling Constants (J) (in MeOD, 500-700 MHz)
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Proton Assignment
Chemical Shift (δ,
ppm)

Multiplicity J (Hz)

Quinic Acid Moiety

H-2ax 2.18 dd 13.5, 9.0

H-2eq 2.30 m

H-3 5.41 m

H-4 4.20 dd 7.0, 3.0

H-5 5.43 m

H-6ax 2.25 m

H-6eq 2.35 m

Caffeoyl Moiety at C3

H-2' 7.06 d 2.0

H-5' 6.78 d 8.2

H-6' 6.95 dd 8.2, 2.0

H-7' 7.60 d 15.9

H-8' 6.32 d 15.9

Caffeoyl Moiety at C5

H-2'' 7.08 d 2.0

H-5'' 6.80 d 8.2

H-6'' 6.98 dd 8.2, 2.0

H-7'' 7.62 d 15.9

H-8'' 6.38 d 15.9

Note: Assignments are based on data compiled from literature.[8][10] Precise chemical shifts

may vary slightly based on solvent and concentration.
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¹³C NMR Spectral Data
The ¹³C NMR spectrum confirms the presence of 25 unique carbons. Key signals include the

two ester carbonyls (~168 ppm), the quinic acid carboxyl (~177 ppm), and the carbons of the

quinic acid ring, with C-3 and C-5 being shifted downfield relative to unsubstituted quinic acid.

Table of ¹³C NMR Chemical Shifts (δ) (in MeOD, 125-175 MHz)

Carbon
Assignment

Chemical Shift (δ,
ppm)

Carbon
Assignment

Chemical Shift (δ,
ppm)

Quinic Acid Moiety Caffeoyl Moiety at C3

C-1 76.5 C-1' 127.8

C-2 36.0 C-2' 115.2

C-3 72.1 C-3' 146.8

C-4 71.8 C-4' 149.7

C-5 73.5 C-5' 116.4

C-6 38.4 C-6' 123.0

COOH 177.1 C-7' 148.1

C-8' 114.5

C-9' 168.5

Caffeoyl Moiety at C5

C-1'' 127.6 C-7'' 148.0

C-2'' 115.3 C-8'' 114.8

C-3'' 146.9 C-9'' 168.4

C-4'' 149.8

C-5'' 116.5

C-6'' 123.1
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Note: Assignments based on data compiled from literature.[11]

2D NMR for Structure Elucidation
2D NMR experiments are critical for assembling the molecular puzzle.

COSY (Correlation Spectroscopy): Reveals proton-proton couplings within the same spin

system. It is used to trace the connectivity within the quinic acid ring and within each of the

caffeoyl moieties.

HSQC (Heteronuclear Single Quantum Coherence): Correlates each proton with its directly

attached carbon, allowing for the unambiguous assignment of carbon signals based on the

more easily assigned proton spectrum.

HMBC (Heteronuclear Multiple Bond Correlation): This is the key experiment for confirming

the esterification sites. It shows correlations between protons and carbons that are 2 or 3

bonds away. The crucial correlations are from the quinic acid protons H-3 and H-5 to the

carbonyl carbons (C-9' and C-9'') of the caffeoyl groups.[12]

Caption: Key HMBC correlations confirming the 3,5-ester linkages.

Experimental Protocol: NMR Analysis
Sample Preparation:

Rationale: To obtain a clean, concentrated sample in a deuterated solvent for analysis.

Methanol-d₄ (CD₃OD) is an excellent solvent for polar phenolic compounds.

Procedure:

1. Dissolve 5-10 mg of the purified 3,5-DCQA sample in approximately 0.6 mL of

methanol-d₄ (CD₃OD).

2. Transfer the solution to a 5 mm NMR tube.

3. Ensure the sample is fully dissolved; slight warming or vortexing may be necessary.

NMR Data Acquisition:
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Rationale: A high-field spectrometer is necessary to resolve the complex, overlapping

signals in the ¹H spectrum. 2D experiments are essential for complete assignment.

Instrument: 500 MHz (or higher) NMR spectrometer.

Experiments:

¹H NMR: Standard proton experiment.

¹³C NMR: Standard proton-decoupled carbon experiment.

COSY: Gradient-selected COSY (gCOSY) for ¹H-¹H correlations.

HSQC: Gradient-selected HSQC (gHSQC) optimized for one-bond J(CH) of ~145 Hz.

HMBC: Gradient-selected HMBC (gHMBC) optimized for long-range J(CH) of ~8 Hz.[13]

Temperature: Maintain a constant temperature, typically 298 K (25 °C).

Conclusion
The definitive identification of 3,5-dicaffeoylquinic acid is a multi-faceted process that relies on

the synergistic interpretation of mass spectrometry and NMR spectroscopy. MS/MS analysis,

particularly in the negative ion mode, provides rapid confirmation of the molecular weight and

offers diagnostic fragment ions (m/z 515 → 353 → 179) that strongly suggest the 3,5-isomer.

However, for absolute structural proof and to rigorously exclude co-eluting isomers, a full suite

of NMR experiments is required. The characteristic downfield shifts of H-3/C-3 and H-5/C-5,

combined with the critical three-bond HMBC correlations from these protons to the respective

caffeoyl carbonyl carbons, provide incontrovertible evidence of the 3,5-dicaffeoyl substitution

pattern. By employing the methodologies and interpreting the spectral signatures outlined in

this guide, researchers can confidently identify and characterize 3,5-dicaffeoylquinic acid in

complex natural product extracts and purified samples.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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